N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-3-nitrobenzenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C14H17N3O4S2/c1-16(2)13(14-7-4-8-22-14)10-15-23(20,21)12-6-3-5-11(9-12)17(18)19/h3-9,13,15H,10H2,1-2H3
• InChI Key: PAOZWDQUKDSIFW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-])C2=CC=CS2
• Molecular Formula: C14H17N3O4S2
• Molecular Weight: 355.4 g/mol

Description

N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-3-nitrobenzenesulfonamide, also known as DNTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DNTB is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated in detail.

Scientific Research Applications

Synthesis and Characterization

• Compounds similar to N-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-3-nitrobenzenesulfonamide have been synthesized and characterized to understand their structural and electronic properties. For example, a study conducted by Murthy et al. (2018) on a newly synthesized sulfonamide molecule revealed insights into its crystalline structure, spectroscopic characteristics, and computational analysis. The study provided a comprehensive characterization using single crystal X-ray diffraction and various spectroscopic methods, along with computational studies to validate experimental data and explore molecular interactions and reactivity (Murthy et al., 2018).

Molecular Docking and Bioassay Studies

• Another study focused on the synthesis and crystal structure of a sulfonamide derivative, examining its potential as a cyclooxygenase-2 inhibitor through molecular docking and bioassay studies. Al-Hourani et al. (2016) detailed the crystal structure of the compound and discussed its interactions within the active site of the cyclooxygenase-2 enzyme, comparing it to known drugs. Despite the compound not showing significant inhibition potency, the research provides valuable insights into the design and evaluation of sulfonamide derivatives for biomedical applications (Al-Hourani et al., 2016).

Nonlinear Optical Applications

• Sulfonamide derivatives have also been explored for their applications in nonlinear optics. Okada et al. (2003) synthesized ethyl-substituted stilbazolium derivatives, including one with a p-nitrobenzenesulfonate counter anion, demonstrating enhanced solubility and optical nonlinearity. This research highlights the potential of sulfonamide derivatives in developing materials for optical technologies (Okada et al., 2003).

Synthesis and Crystal Growth for Nonlinear Optics

• Dai et al. (2014) synthesized thienyl-substituted pyridinium derivatives to study their effects on crystal packing and nonlinear optical properties. The study found that the hydrous/anhydrous phase of the salts affects crystal packing, with one derivative exhibiting significant optical nonlinearity. This work contributes to understanding the design principles for materials with enhanced nonlinear optical performance (Dai et al., 2014).